Cas no 22104-77-4 (2-Hepten-1-ol)

2-Hepten-1-ol structure
2-Hepten-1-ol structure
Product Name:2-Hepten-1-ol
CAS No:22104-77-4
MF:C7H14O
MW:114.185462474823
CID:257606
PubChem ID:5318017
Update Time:2025-04-19

2-Hepten-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Hepten-1-ol
    • trans-2-Hepten-1-ol, 96%, remainder mainly cis-isomer
    • CHEMBL2228464
    • N-HEPT-TRANS-2-EN-1-OL
    • HY-W127451
    • NSC 244909
    • 33467-76-4
    • (trans)-2-heptene-1-ol
    • UNII-Q989YFO10I
    • 2-Hepten-1-ol, (2E)-
    • J187.443H
    • 2-HEPTENOL
    • Q27287134
    • NSC-244909
    • J126.437K
    • MFCD00014056
    • SCHEMBL329735
    • NSC244909
    • H0682
    • trans-2-heptenol
    • AKOS028109463
    • EINECS 251-534-8
    • .BETA.-HEPTENOL
    • (2E)-2-Hepten-1-ol
    • AI3-36042
    • trans-hept-2-en-1-ol
    • trans-2-Hepten-1-ol
    • (E)-2-Hepten-1-ol
    • CS-0185682
    • (E)-Hept-2-en-1-ol
    • Q989YFO10I
    • LS-13331
    • 22104-77-4
    • 2-Hepten-1-ol, (E)-
    • (E)-2-Heptenol
    • DTXSID30879009
    • NS00054278
    • AI3-34384
    • J-019200
    • Inchi: 1S/C7H14O/c1-2-3-4-5-6-7-8/h5-6,8H,2-4,7H2,1H3/b6-5+
    • InChI Key: ASFYPVGAALGVNR-AATRIKPKSA-N
    • SMILES: OC/C=C/CCCC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 57.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 1.9

Experimental Properties

  • Density: 0.844
  • Boiling Point: 177.8°C at 760 mmHg
  • Flash Point: 68.5°C
  • Refractive Index: 1.446
  • PSA: 20.23
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